Cas no 2863676-87-1 (JQKD82 trihydrochloride)

• Product Name: JQKD82 trihydrochloride
• CAS No: 2863676-87-1
• MF: C₂₇H₄₃Cl₃N₄O₅
• MW: 610.013124704361
• CID: 6645087
• PubChem ID: 164516808
• Update Time: 2025-07-23

JQKD82 trihydrochloride Chemical and Physical Properties

Names and Identifiers

• JQKD82 trihydrochloride
• JQKD82 (trihydrochloride)
• AKOS040757669
• PCK82 (trihydrochloride)
• HY-138691A
• MS-30692
• 2863676-87-1
• T39989L

• Inchi： 1S/C27H40N4O5.3ClH/c1-8-31(14-13-30(6)7)26(32)18-28-17-22-15-21(11-12-29-22)27(33)36-24-10-9-23(34-19(2)3)16-25(24)35-20(4)5;;;/h9-12,15-16,19-20,28H,8,13-14,17-18H2,1-7H3;3*1H
• InChI Key： VSTHCFWHQMJPDZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O=C(CNCC1C=C(C(=O)OC2C=CC(=CC=2OC(C)C)OC(C)C)C=CN=1)N(CC)CCN(C)C

Computed Properties

• Exact Mass: 608.229904g/mol
• Monoisotopic Mass: 608.229904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 660
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2Ų

Additional information on JQKD82 trihydrochloride

Introduction to JQKD82 Trihydrochloride (CAS No. 2863676-87-1)

JQKD82 Trihydrochloride (CAS No. 2863676-87-1) is a compound of significant interest in the fields of chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the treatment of various diseases. The CAS No. 2863676-87-1 designation uniquely identifies this compound within the chemical registry system, ensuring clarity and consistency in scientific communication.

Recent advancements in chemical synthesis have enabled researchers to explore the structural and functional properties of JQKD82 Trihydrochloride in greater depth. Studies have highlighted its unique chemical structure, which contributes to its bioavailability and pharmacokinetic properties. These findings are crucial for understanding how this compound interacts with biological systems, paving the way for its potential use in therapeutic interventions.

The JQKD82 Trihydrochloride molecule exhibits remarkable stability under various experimental conditions, making it a reliable candidate for preclinical studies. Its ability to dissolve in aqueous solutions has been a focal point of recent research, as this property is essential for drug delivery systems. Scientists have also investigated its compatibility with other pharmaceutical excipients, further enhancing its suitability for formulation development.

One of the most promising aspects of JQKD82 Trihydrochloride is its potential as a lead compound in the development of novel drugs targeting specific pathological conditions. Preclinical trials have demonstrated its efficacy in modulating key cellular pathways involved in disease progression. These results suggest that JQKD82 Trihydrochloride could serve as a foundation for designing more potent and selective therapeutic agents.

Moreover, the synthesis of JQKD82 Trihydrochloride has been optimized through green chemistry principles, reducing environmental impact and enhancing sustainability. This approach aligns with global efforts to promote eco-friendly practices in chemical manufacturing, ensuring that the production of this compound remains both efficient and environmentally responsible.

In conclusion, JQKD82 Trihydrochloride (CAS No. 2863676-87-1) represents a cutting-edge compound with vast potential in the pharmaceutical industry. Its unique properties, combined with recent research advancements, position it as a key player in the development of innovative therapeutic solutions. As research continues to unfold, the full scope of its applications will undoubtedly be realized, contributing to advancements in medical science.